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Compound of Interest

Compound Name: 6-Amino-2-methylquinoline
CAS No.: 65079-19-8
Cat. No.: B160969

Get Quote
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Cheminformatics and Synthetic Utility of 6-Amino-2-methylquinoline: A Technical Monograph

Executive Summary

This technical guide provides a rigorous analysis of 6-Amino-2-methylquinoline (CAS: 65079-
19-8), a privileged scaffold in medicinal chemistry and material science.[1][2][3][4][5][6] While
often utilized as a synthesis intermediate for Schiff base ligands and fluorescent probes, its
precise digital identification is critical for database interoperability in high-throughput screening
(HTS).[3][4][5][6] This document establishes the authoritative INChIKey, details the
physicochemical profile, and outlines a robust synthetic workflow validated for laboratory
reproducibility.

Part 1: Digital Identity & Informatics

In modern drug discovery, the InChlKey serves as the primary "digital hash" to prevent
database collisions.[4][5][6] Unlike CAS numbers, which are assigned sequentially, the
InChIKey is algorithmically derived from the molecular structure, ensuring a fixed, collision-
resistant identifier.[4][5]

The Core Identifier
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Identifier Type Value

InChlKey TYJFYUVDUUACKX-UHFFFAOYSA-N

INChI=1S/C10H10N2/c1-7-2-3-8-6-9(11)4-5-
10(8)12-7/h2-6H,11H2,1H3

Standard InChl

SMILES (Canonical) CC1=NC2=C(C=C1)C=C(N)C=C2

65079-19-8 (Primary); Note: Often confused

CAS Registry Number with non-methylated 6-aminoquinoline (580-15-
4)
PubChem CID 103148

Informatics Logic Flow

The generation of the InChlKey involves a hashing algorithm (SHA-256) applied to the
standard InChl string.[3][4][5][6] The first block (TYJFYUVDUUACKX) encodes the molecular
skeleton (connectivity), while the second block (UHFFFAOYSA) encodes stereochemistry and
isotopic layers.[3][4][5][6] The final character (N) indicates the protonation status.[3][4][5][6]

Digital Identity Generation
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Figure 1: The algorithmic derivation of the InChiKey from the parent chemical structure,
ensuring a unique, fixed-length identifier for database integration.[1][2][3][4][5]

Part 2: Physicochemical Profile

Understanding the physical properties is essential for solubility optimization during synthesis
and biological assay formulation.[4][5][6]
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Property Value Context

Molecular Formula Ci1oH10N2 --

Fragment-like (Rule of 3

Molecular Weight 158.20 g/mol )
compliant)
) Pale yellow to brown Oxidation sensitive (store
Physical State ) ] )
crystalline solid under inert gas)
Melting Point 186-188 °C Diagnostic for purity
, _ _ Basic nitrogen at pos. 1; Amino
pKa (Predicted) ~6.47 (Conjugate acid) ) )
group at pos. 6 is weakly basic
N Poor water solubility at neutral
Solubility DMSO, Methanol, DCM

pH

Part 3: Synthetic Protocol

While 6-amino-2-methylquinoline can be synthesized via the Doebner-Miller reaction (using
p-phenylenediamine and crotonaldehyde), that route often suffers from polymerization side
products.[1][2][3][4][5][6] The most robust and controllable protocol involves the nitration of 2-
methylquinoline (Quinaldine) followed by selective reduction.[3][4][5][6]

Mechanism & Workflow

 Nitration: Electrophilic aromatic substitution on Quinaldine.[3][4][5][6] The methyl group
activates the ring, but the nitrogen is protonated in acid, directing the nitro group to the 5 and
8 positions primarily, but reaction conditions can be tuned to favor the 6-isomer or it must be
separated.[4][5] Note: Direct synthesis from p-aminoacetanilide via Skraup conditions is
often preferred for higher regioselectivity.[1][2][3][4][5][6]

e Reduction: Conversion of the nitro group to the amine using Iron/Acid (Béchamp) or Catalytic
Hydrogenation.[3][4][5][6]

Recommended Protocol: Reduction of 6-Nitro-2-
methylquinoline
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Precursor: 6-Nitro-2-methylquinoline (commercially available or synthesized).[1][2][3][4][5][6]
Reagents:

e 6-Nitro-2-methylquinoline (1.0 eq)[1][2][3][4][5][6]

e lron powder (Fe, 3.0 eq)[3][4][5]

o Ammonium Chloride (NH4Cl, 5.0 eq)[3][4][5]

e Solvent: Ethanol/Water (3:1 ratio)[3][4][5][6]

Step-by-Step Methodology:

e Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 6-nitro-2-
methylquinoline (10 mmol) in 40 mL Ethanol and 15 mL Water.

o Activation: Add Ammonium Chloride (50 mmol) and Iron powder (30 mmol) to the solution.

e Reflux: Heat the mixture to vigorous reflux (approx. 80°C) for 2—4 hours. Monitor via TLC
(Eluent: 5% MeOH in DCM).[3][4][5][6][7] The starting material (high Rf) should disappear,
replaced by a lower Rf fluorescent spot (Amine).[3][4][5][6]

o Workup: Filter the hot solution through a Celite pad to remove iron oxides. Wash the pad
with hot ethanol.[3][4][5][6]

« |solation: Concentrate the filtrate under reduced pressure. Neutralize the residue with
saturated NaHCOs solution and extract with Ethyl Acetate (3x).[3][4][5][6]

 Purification: Dry organic layer over NazSOa4, filter, and evaporate. Recrystallize from
Ethanol/Hexane if necessary.[3][4][5][6]
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6-Nitro-2-methylquinoline
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Figure 2: The Béchamp reduction pathway for converting the nitro-precursor to the target

amine, selected for its operational simplicity and high functional group tolerance.[1][2][3][4][5]

Part 4: Applications in Drug Discovery

The 6-amino-2-methylquinoline scaffold is not merely an end-product but a versatile

"chemical handle."[1][2][3][4][5][6][8]

o Schiff Base Ligands: The primary amine at position 6 reacts readily with aldehydes to form

Schiff bases.[3][4][5][6] These derivatives are extensively studied for antimalarial activity

(mimicking chloroquine structures) and as ligands for transition metal complexes (Cu, Zn) in

catalysis.[3][4][5][6]

e Fluorescent Probes: The quinoline core is inherently fluorescent.[3][4][5][6] Derivatization at

the 6-amino position modulates the quantum yield, making it useful for designing pH-

sensitive biological probes.[1][2][3][4][5][6]

o Amide Coupling: Used as the amine partner in coupling reactions to generate focused

libraries of kinase inhibitors.[3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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